Cas no 67365-32-6 (ethyl 2-[4-(2-bromoethyl)phenyl]acetate)

• Product Name: ethyl 2-[4-(2-bromoethyl)phenyl]acetate
• CAS No: 67365-32-6
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4130372
• Update Time: 2025-05-20

ethyl 2-[4-(2-bromoethyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(2-bromoethyl)-, ethyl ester
• ethyl 2-[4-(2-bromoethyl)phenyl]acetate

• Inchi： 1S/C12H15BrO2/c1-2-15-12(14)9-11-5-3-10(4-6-11)7-8-13/h3-6H,2,7-9H2,1H3
• InChI Key： VSQZDDKPHCDZRF-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)=CC=C(CCBr)C=C1

Additional information on ethyl 2-[4-(2-bromoethyl)phenyl]acetate

Ethyl 2-[4-(2-Bromoethyl)phenyl]Acetate: A Comprehensive Overview

Ethyl 2-[4-(2-bromoethyl)phenyl]acetate, also known by its CAS number 67365-32-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a phenyl group substituted with a bromoethyl chain and an acetate ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The synthesis of ethyl 2-[4-(2-bromoethyl)phenyl]acetate typically involves multi-step organic reactions, including nucleophilic substitution and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity, which is particularly important for large-scale production in industrial settings.

One of the most notable applications of ethyl 2-[4-(2-bromoethyl)phenyl]acetate is in the field of medicinal chemistry. The bromoethyl group serves as a reactive site for further functionalization, allowing chemists to attach various bioactive moieties. For instance, studies have shown that this compound can be used as a precursor for the synthesis of kinase inhibitors, which are crucial in the development of anti-cancer drugs. The phenyl ring provides aromatic stability, while the acetate group enhances solubility and bioavailability.

Recent research has also highlighted the potential of ethyl 2-[4-(2-bromoethyl)phenyl]acetate in agrochemical applications. By modifying the substituents on the phenyl ring, scientists have developed analogs with enhanced pesticidal activity. These compounds exhibit promising results in controlling agricultural pests without adverse effects on non-target organisms, making them a valuable addition to sustainable farming practices.

In addition to its practical applications, ethyl 2-[4-(2-bromoethyl)phenyl]acetate has been extensively studied for its electronic properties. Computational chemistry techniques have been employed to analyze its molecular orbitals and reactivity patterns. These studies provide insights into how the compound interacts with other molecules at the quantum level, which is essential for predicting its behavior in complex chemical systems.

The versatility of ethyl 2-[4-(2-bromoethyl)phenyl]acetate extends to materials science as well. Its ability to form stable covalent bonds makes it a candidate for use in polymer synthesis and surface modification techniques. Researchers have explored its potential as a building block for creating advanced materials with tailored properties, such as high thermal stability or enhanced mechanical strength.

Despite its numerous advantages, the handling and storage of ethyl 2-[4-(2-bromoethyl)phenyl]acetate require careful consideration due to its sensitivity to environmental factors. Studies have shown that exposure to light or moisture can lead to degradation, necessitating the use of inert packaging and controlled storage conditions.

In conclusion, ethyl 2-[4-(2-bromoethyl)phenyl]acetate (CAS No: 67365-32-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses and improved synthesis methods, this compound is poised to play an even greater role in advancing technological and medical innovations.